![molecular formula C13H9ClO3 B6396256 6-Chloro-2-(2-hydroxyphenyl)benzoic acid, 95% CAS No. 1261983-07-6](/img/structure/B6396256.png)
6-Chloro-2-(2-hydroxyphenyl)benzoic acid, 95%
Overview
Description
6-Chloro-2-(2-hydroxyphenyl)benzoic acid (also known as 6-chloro-2-(2-hydroxyphenyl)benzoic acid, 6-chloro-2-hydroxybenzene carboxylic acid, 6-chloro-2-hydroxybenzoic acid, 6-chloro-2-hydroxybenzene-1-carboxylic acid, and 6-chloro-2-hydroxybenzene carboxylic acid) is an organic compound with the molecular formula C7H6ClO3. It is a white crystalline solid with a melting point of 134-135 °C. 6-Chloro-2-(2-hydroxyphenyl)benzoic acid is commercially available as a 95% pure solid and is used in a variety of scientific research applications.
Mechanism of Action
6-Chloro-2-(2-hydroxyphenyl)benzoic acid acts as an acid catalyst in the synthesis of organic compounds. It reacts with an aldehyde or ketone to form an acyl chloride, which can then be used in the synthesis of a variety of compounds.
Biochemical and Physiological Effects
6-Chloro-2-(2-hydroxyphenyl)benzoic acid has no known biochemical or physiological effects. It is not known to be toxic or to cause any adverse health effects.
Advantages and Limitations for Lab Experiments
The advantages of using 6-Chloro-2-(2-hydroxyphenyl)benzoic acid in laboratory experiments include its high purity (95%) and its relatively low cost. However, it is not a very strong acid and is not as reactive as some other organic acids. Therefore, it may not be suitable for some applications.
Future Directions
Future research into 6-Chloro-2-(2-hydroxyphenyl)benzoic acid could include further investigations into its use in the synthesis of organic compounds and drugs, as well as its potential applications in other areas, such as biochemistry and medicine. Other research could focus on exploring the effects of the acid on different organisms, such as bacteria and plants. Additionally, further research could be conducted on the safety and toxicity of 6-Chloro-2-(2-hydroxyphenyl)benzoic acid, as well as its potential environmental impacts.
Synthesis Methods
6-Chloro-2-(2-hydroxyphenyl)benzoic acid can be synthesized through the reaction of 2-hydroxybenzaldehyde and chloroacetic acid. The reaction takes place in a solvent such as ethanol, and the product is isolated by filtration and recrystallization. The yield of the reaction is typically around 80%.
Scientific Research Applications
6-Chloro-2-(2-hydroxyphenyl)benzoic acid is used in a variety of scientific research applications. It has been used in the synthesis of a variety of organic compounds, such as 6-chloro-2-hydroxybenzyl alcohol, 6-chloro-2-hydroxybenzyl bromide, and 6-chloro-2-hydroxybenzyl chloride. It has also been used as a reagent in the synthesis of a variety of drugs, such as amlodipine and olmesartan.
properties
IUPAC Name |
2-chloro-6-(2-hydroxyphenyl)benzoic acid | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClO3/c14-10-6-3-5-9(12(10)13(16)17)8-4-1-2-7-11(8)15/h1-7,15H,(H,16,17) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YZPCISRFVHNVOK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=C(C(=CC=C2)Cl)C(=O)O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00688685 | |
Record name | 3-Chloro-2'-hydroxy[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00688685 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.66 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261983-07-6 | |
Record name | [1,1′-Biphenyl]-2-carboxylic acid, 3-chloro-2′-hydroxy- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1261983-07-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Chloro-2'-hydroxy[1,1'-biphenyl]-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00688685 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.